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Compound of Interest

Compound Name: Vanadium boride

Cat. No.: B082848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of computational modeling and experimental

validation techniques for vanadium boride (VB). Vanadium borides are a class of refractory

ceramic materials exhibiting a unique combination of desirable properties, including high

hardness, high melting points, good thermal and chemical stability, and interesting electronic

and magnetic properties. These characteristics make them promising candidates for a wide

range of applications, from cutting tools and wear-resistant coatings to energy storage and

catalysis. The synergy between computational modeling, particularly Density Functional Theory

(DFT), and experimental validation is crucial for accelerating the discovery and optimization of

vanadium boride materials for specific applications.

Data Presentation: A Comparative Analysis of
Vanadium Boride Properties
The following tables summarize quantitative data from various computational and experimental

studies on different phases of vanadium boride. This allows for a direct comparison of the

predictive power of computational models against real-world experimental values.

Table 1: Comparison of Lattice Parameters for VB₂ (Hexagonal, P6/mmm)
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Method a (Å) c (Å) Source

Computational (DFT)

GGA 2.998 3.056 [1]

Experimental

High-Pressure

Synthesis
2.999 3.058 [2]

Solid State Reaction 2.994–2.998 3.048–3.056 [3]

Table 2: Comparison of Enthalpy of Formation for C32-VB₂

Method
Enthalpy of Formation
(kJ/mol)

Source

Computational (DFT) -85.3 [1]

Experimental

Equilibrium Studies -87.9 ± 8.4 [1]

Drop Calorimetry -92.5 ± 5.9 [1]

Table 3: Comparison of Mechanical Properties for VB₂

Property
Computational
(DFT)

Experimental Source

Bulk Modulus (B₀,

GPa)
271 262(2) [2]

Vickers Hardness

(GPa)
- 27.2 ± 1.5 [2]

Experimental Protocols: Methodologies for
Synthesis and Characterization
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Detailed experimental protocols are essential for reproducing and validating research findings.

Below are summaries of common methods used in the synthesis and characterization of

vanadium boride.

Synthesis Methods
Self-Propagating High-Temperature Synthesis (SHS): This method involves initiating a highly

exothermic reaction in a compressed powder mixture of vanadium and boron.[4] The

combustion wave propagates through the reactants, yielding the desired vanadium boride
phase. The stoichiometry of the initial mixture (V:B ratio) and preheating temperature are

critical parameters that determine the final product phase.[4][5]

Mechanochemical Synthesis (MCS): This room-temperature powder metallurgy technique

utilizes high-energy ball milling to induce chemical reactions and form nanocrystalline

vanadium boride.[6][7] The process involves repeated welding and fracturing of the powder

particles, leading to the formation of new phases.[6] Milling time and speed are key process

variables.[7]

Solid-State Reaction: This method involves heating a mixture of vanadium-containing

precursors (e.g., VCl₃) and a boron source (e.g., NaBH₄) at elevated temperatures in an inert

atmosphere.[3] The reaction temperature and duration are crucial for obtaining phase-pure

nanoparticulate vanadium diboride.[3]

Characterization Techniques
X-ray Diffraction (XRD): XRD is a fundamental technique used to identify the crystal structure

and phase composition of the synthesized vanadium boride powders.[3][4][6][8][9] The

diffraction pattern provides information about the lattice parameters and the presence of any

impurity phases.[8][9]

Nano-indentation: This technique is used to measure the mechanical properties of materials

at the nanoscale, including hardness and Young's modulus.[10][11][12][13] A sharp indenter

tip is pressed into the material's surface with a controlled load, and the resulting penetration

depth is measured to determine the mechanical properties.[10][14]

Transmission Electron Microscopy (TEM): TEM is employed to investigate the morphology,

particle size, and crystal structure of the synthesized vanadium boride nanoparticles.[6][7]
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High-resolution TEM can reveal the atomic arrangement and lattice fringes of the crystalline

material.

X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique used to

determine the elemental composition and chemical states of the atoms in the vanadium
boride samples.[3][15] It provides valuable information about the surface chemistry and the

presence of any oxides or other surface contaminants.

Mandatory Visualization: Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate key workflows and

relationships in the computational and experimental study of vanadium boride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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